Cas no 1326847-04-4 (4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide)

• Product Name: 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide
• CAS No: 1326847-04-4
• Molecular Formula: C₁₆H₁₈BrN₃O₂
• Molecular Weight: 364.23702287674
• CID: 6567258

4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide Properties

Names and Identifiers

• 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide
• 4-bromo-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzamide

• InChIKey： PMCYFRIHCFHDFQ-UHFFFAOYSA-N
• Inchi： 1S/C16H18BrN3O2/c1-11-18-15(22-20-11)16(9-3-2-4-10-16)19-14(21)12-5-7-13(17)8-6-12/h5-8H,2-4,9-10H2,1H3,(H,19,21)
• SMILES： C(NC1(C2ON=C(C)N=2)CCCCC1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 363.058
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 363.058
• Heavy Atom Count: 22
• Complexity: 393
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 68A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives